4-Hydroxybenzoic acid [2-[1-(2-fluorophenyl)-2,5-dimethyl-3-pyrrolyl]-2-oxoethyl] ester

• Molecular Formula: C21H18FNO4
• Molecular Weight: 367.4 g/mol
• IUPAC Name: [2-[1-(2-fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl] 4-hydroxybenzoate
• InChI: InChI=1S/C21H18FNO4/c1-13-11-17(14(2)23(13)19-6-4-3-5-18(19)22)20(25)12-27-21(26)15-7-9-16(24)10-8-15/h3-11,24H,12H2,1-2H3
• InChI Key: KAYGDFANXAFOFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=CC=C2F)C)C(=O)COC(=O)C3=CC=C(C=C3)O

Description

4-hydroxybenzoic acid [2-[1-(2-fluorophenyl)-2,5-dimethyl-3-pyrrolyl]-2-oxoethyl] ester is a member of pyrroles.

Scientific Research Applications

Metabolism and Hydrolysis

4-Hydroxybenzoic acid derivatives, such as parabens, undergo metabolism and hydrolysis in human and animal skin. Studies show that these compounds are hydrolyzed by carboxylesterases to 4-hydroxybenzoic acid, indicating their involvement in dermal metabolism and potential for localized toxicity. Notably, human and minipig skin exhibit similar absorption and metabolism of parabens, although differences in carboxylesterase profiles are observed (Jewell et al., 2007). Additionally, liver esterases and UDP-glucuronosyltransferases are involved in the biotransformation of parabens in humans, with varying hydrolysis rates depending on the alkyl chain length (Abbas et al., 2010).

Environmental Degradation

Photodegradation studies of parabens, which are esters of p-hydroxybenzoic acid, have shown that ultraviolet C lamps can effectively degrade these compounds in water. The degradation process yields by-products like hydroxybenzoic acid, indicating a potential environmental impact. Such studies assist in understanding the fate of these compounds in the environment (Gmurek et al., 2015).

Synthesis and Characterization

Research has explored eco-friendly methodologies for synthesizing aromatic esters, including those derived from 4-hydroxybenzoic acid. These methods, such as solvent-free phase transfer catalysis, offer improvements in green chemistry applications (Villa et al., 2005). Additionally, the esterification of p-hydroxybenzoic acid with glucose using γ-Al2O3/SO4 as a catalyst demonstrates the potential for producing novel esters (Putri et al., 2019).

Analytical Methods

Developments in analytical methods, such as HPLC–MS/MS, facilitate the simultaneous analysis of parabens in various samples, including food. This advancement aids in monitoring the presence of these esters in consumer products (Cao et al., 2013). Moreover, an automated on-line column-switching HPLC-MS/MS method has been developed for measuring parabens in human milk, enhancing our understanding of human exposure to these compounds (Ye et al., 2008).